Cas no 1279207-41-8 (Methyl4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate)
Methyl4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate Chemical and Physical Properties
Names and Identifiers
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- Methyl4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate
- Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate
- 4-(4-Methyl-2-phenyl-thiazol-5-yl)-2,4-dioxo-butyric acid methyl ester
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- Inchi: 1S/C15H13NO4S/c1-9-13(11(17)8-12(18)15(19)20-2)21-14(16-9)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
- InChI Key: ACTZGOVWTMYWBS-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NC(C)=C1C(CC(C(=O)OC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 420
- XLogP3: 2.9
- Topological Polar Surface Area: 102
Methyl4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492399-1g |
Methyl4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate |
1279207-41-8 | 97% | 1g |
$1061 | 2024-08-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD609339-1g |
Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate |
1279207-41-8 | 97% | 1g |
¥7343.0 | 2023-04-03 |
Methyl4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Methyl4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate
Professional Introduction to Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate (CAS No. 1279207-41-8)
Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate, a compound with the CAS number 1279207-41-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a thiazole moiety and a dioxobutanoate group makes it a versatile scaffold for designing novel bioactive molecules.
The Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate molecule exhibits unique chemical properties that make it an attractive candidate for further exploration. The thiazole ring is a well-known pharmacophore found in numerous therapeutic agents, including antibiotics, antifungals, and anti-inflammatory drugs. Its ability to interact with biological targets makes it a valuable component in the synthesis of new drugs. Additionally, the dioxobutanoate group contributes to the compound's stability and bioavailability, enhancing its suitability for pharmaceutical applications.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Among these, thiazole derivatives have shown promising results in various therapeutic areas. For instance, researchers have identified several thiazole-based compounds that exhibit potent antimicrobial and anti-inflammatory properties. The Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate compound builds upon this foundation by incorporating additional functional groups that may enhance its biological activity.
In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The dioxobutanoate group in this compound provides a unique structural feature that may contribute to its binding affinity and selectivity towards specific biological targets. This has led to increased interest in exploring its potential as an intermediate in the synthesis of new drugs.
The synthesis of Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product. These techniques include catalytic hydrogenation, palladium-catalyzed coupling reactions, and careful purification methods. The successful synthesis of this compound underscores the growing capability in organic chemistry to produce complex molecules with high precision.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Thiazole derivatives have been shown to interact with neurotransmitter receptors and ion channels, making them promising candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The structural features of Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate, particularly the presence of the thiazole ring and the dioxobutanoate group, suggest that it may possess similar properties.
Furthermore, the compound's potential as an intermediate in drug development has not gone unnoticed by researchers. Its unique structure allows for modifications at multiple sites, enabling the creation of a diverse library of derivatives with tailored biological activities. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new therapeutic agents.
The use of computational methods has also played a significant role in understanding the properties of Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate. Molecular modeling studies have provided insights into its binding interactions with biological targets and have helped predict its pharmacological effects. These computational approaches are essential for guiding experimental design and optimizing drug candidates.
In conclusion, Methyl 4-(4-methyl-2-phenylthiazol-5-yl)-2,4-dioxobutanoate (CAS No. 1279207-41-8) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as both a bioactive molecule and an intermediate in drug development. The growing interest in thiazole derivatives and their applications in medicine underscores the importance of this compound in advancing therapeutic strategies.
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